Cas no 1187171-71-6 (3-(2,5-Dichlorobenzoyl)quinoline)

• Product Name: 3-(2,5-Dichlorobenzoyl)quinoline
• CAS No: 1187171-71-6
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• MDL: MFCD13153118
• CID: 4787687
• Update Time: 2026-02-27

3-(2,5-Dichlorobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorobenzoyl)quinoline
• (2,5-Dichlorophenyl)(quinolin-3-yl)methanone

• MDL： MFCD13153118
• Inchi： 1S/C16H9Cl2NO/c17-12-5-6-14(18)13(8-12)16(20)11-7-10-3-1-2-4-15(10)19-9-11/h1-9H
• InChI Key： DHKWUCJRGUUBIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CN=C2C=CC=CC2=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.7
• Topological Polar Surface Area: 30

Additional information on 3-(2,5-Dichlorobenzoyl)quinoline

3-(2,5-Dichlorobenzoyl)quinoline: A Comprehensive Overview

3-(2,5-Dichlorobenzoyl)quinoline (CAS No. 1187171-71-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Structure and Properties: 3-(2,5-Dichlorobenzoyl)quinoline is a derivative of quinoline, characterized by the presence of a 2,5-dichlorobenzoyl group attached to the quinoline ring. The molecular formula of this compound is C₁₈H₁₀Cl₂N₂O, and it has a molecular weight of approximately 349.18 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

Synthesis Methods: The synthesis of 3-(2,5-Dichlorobenzoyl)quinoline can be achieved through several routes. One common method involves the reaction of 2,5-dichlorobenzoyl chloride with quinoline in the presence of a base such as triethylamine or pyridine. Another approach utilizes the condensation of 2,5-dichlorobenzoic acid with quinoline under acidic conditions. Recent studies have also explored environmentally friendly methods using microwave-assisted synthesis to enhance yield and reduce reaction time.

Biological Activities: 3-(2,5-Dichlorobenzoyl)quinoline has been extensively studied for its biological activities. One of its notable properties is its antiproliferative activity against various cancer cell lines. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has demonstrated potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.

Pharmacological Applications: The unique properties of 3-(2,5-Dichlorobenzoyl)quinoline make it a promising candidate for drug development. In preclinical studies, it has shown efficacy in treating various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive therapeutic option. Furthermore, its anti-inflammatory properties suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects: While 3-(2,5-Dichlorobenzoyl)quinoline is still in the early stages of clinical development, several Phase I and II trials are underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic effects. Researchers are also exploring combination therapies involving 3-(2,5-Dichlorobenzoyl)quinoline with other anticancer agents to enhance treatment outcomes.

Safety and Handling: As with any chemical compound, proper handling and storage precautions should be observed when working with 3-(2,5-Dichlorobenzoyl)quinoline. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion: In summary, 3-(2,5-Dichlorobenzoyl)quinoline (CAS No. 1187171-71-6) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.